Cas no 888458-37-5 (N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide
• CAS No: 888458-37-5
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 5958872
• PubChem ID: 7502008
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide
• (E)-N-(benzo[d][1,3]dioxol-5-yl)-3-(but-2-enamido)benzofuran-2-carboxamide
• AKOS024617379
• N-(1,3-benzodioxol-5-yl)-3-[[(E)-but-2-enoyl]amino]-1-benzofuran-2-carboxamide
• 888458-37-5
• F1883-1388
• AB00677352-01
• N-(2H-1,3-benzodioxol-5-yl)-3-[(2E)-but-2-enamido]-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H16N2O5/c1-2-5-17(23)22-18-13-6-3-4-7-14(13)27-19(18)20(24)21-12-8-9-15-16(10-12)26-11-25-15/h2-10H,11H2,1H3,(H,21,24)(H,22,23)/b5-2+
• InChI Key： KUJVIYVZNDVYHN-GORDUTHDSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCO2)=O)NC(/C=C/C)=O

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide (CAS No. 888458-37-5)

N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide, with the CAS number 888458-37-5, is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a benzodioxole moiety and a benzofuran scaffold, linked by an α,β-unsaturated amide group. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzofuran derivatives due to their diverse biological activities. The presence of the benzodioxole group in this compound further enhances its potential, as this moiety is often associated with improved pharmacokinetic properties. Researchers are particularly intrigued by the α,β-unsaturated amide linkage, which may confer unique reactivity and binding characteristics to biological targets. These features align with current trends in medicinal chemistry, where multi-functional scaffolds are highly sought after.

The compound's CAS number 888458-37-5 serves as a crucial identifier in chemical databases and regulatory documentation. When searching for this substance, users frequently employ long-tail keywords such as "N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide synthesis" or "888458-37-5 pharmacological properties." These search patterns reflect the compound's relevance in both synthetic chemistry and biological evaluation studies.

From a synthetic perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide presents interesting challenges that have become a focus of modern organic chemistry methodologies. Recent advances in amide bond formation and heterocyclic synthesis have enabled more efficient routes to this compound. The E-configuration of the butenamido group adds another layer of complexity, requiring careful stereochemical control during synthesis.

In the context of drug discovery, this compound's structural features suggest potential interactions with various biological targets. The benzofuran core is known to exhibit affinity for numerous enzyme families, while the benzodioxole moiety may contribute to enhanced blood-brain barrier penetration. These characteristics make CAS 888458-37-5 particularly interesting for neuroscience research and the development of central nervous system-targeted therapeutics.

The physicochemical properties of N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide have been the subject of computational modeling studies. Researchers are particularly interested in its logP value, hydrogen bonding capacity, and molecular polar surface area, as these parameters significantly influence drug-like behavior. These computational analyses help predict the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Recent patent literature reveals growing commercial interest in compounds structurally related to 888458-37-5. Several pharmaceutical companies have filed applications covering similar benzofuran-carboxamide derivatives, indicating the therapeutic potential of this chemical class. The specific substitution pattern present in this molecule appears to offer a favorable balance between potency and selectivity, making it a valuable lead compound for further optimization.

Analytical characterization of N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide typically involves advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. These methods are essential for confirming the compound's structure and purity, especially given the complexity introduced by the α,β-unsaturated system and the presence of multiple aromatic rings.

From a safety perspective, preliminary toxicological studies on related compounds suggest that proper handling procedures should be followed when working with CAS 888458-37-5. While not classified as hazardous under standard regulations, researchers should implement appropriate laboratory safety measures when handling this compound, in line with general good laboratory practices for organic chemicals.

The future research directions for N-(2H-1,3-benzodioxol-5-yl)-3-(2E)-but-2-enamido-1-benzofuran-2-carboxamide appear promising. Current investigations focus on exploring its potential as a scaffold for developing modulators of various biological pathways. The compound's unique structural features continue to inspire novel synthetic approaches and biological evaluations, positioning it as an important subject in contemporary medicinal chemistry research.